3-(1-benzothiophen-3-yl)-4-(2-methylphenyl)-1H-1,2,4-triazole-5-thione
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Overview
Description
3-(1-benzothiophen-3-yl)-4-(2-methylphenyl)-1H-1,2,4-triazole-5-thione is a member of triazoles.
Scientific Research Applications
Crystal Structure Studies : A study explored the crystal structure of a related triazole compound, highlighting the importance of crystallography in understanding molecular interactions and stabilization in such compounds (Xu et al., 2006).
Cytotoxicity and Immunomodulation : Another research focused on the cytotoxicity of triazole derivatives and their effects on immunocompetent cells, demonstrating their potential in cancer research and immune response modulation (Mavrova et al., 2009).
Antioxidant and Antimicrobial Properties : A series of triazole derivatives were synthesized and evaluated for their antioxidant and antimicrobial activities, suggesting their utility in combating oxidative stress and microbial infections (Baytas et al., 2012).
Antioxidative Activity : Novel S-substituted derivatives of triazole thiones showed significant antioxidative activity, indicating their potential use in preventing oxidative damage (Tumosienė et al., 2014).
Cancer Research : A study on triazol-3-ylthioacetohydrazides demonstrated their cytotoxic effects on various cancer cell lines, suggesting their role in the development of new anticancer therapies (Šermukšnytė et al., 2022).
Crystal Interactions in Antioxidant Compounds : The study of crystal structures and intermolecular interactions in triazole-benzimidazole compounds revealed insights into their antioxidant properties (Karayel et al., 2015).
Properties
Molecular Formula |
C17H13N3S2 |
---|---|
Molecular Weight |
323.4g/mol |
IUPAC Name |
3-(1-benzothiophen-3-yl)-4-(2-methylphenyl)-1H-1,2,4-triazole-5-thione |
InChI |
InChI=1S/C17H13N3S2/c1-11-6-2-4-8-14(11)20-16(18-19-17(20)21)13-10-22-15-9-5-3-7-12(13)15/h2-10H,1H3,(H,19,21) |
InChI Key |
ODNUJYATAXLXSW-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC=C1N2C(=NNC2=S)C3=CSC4=CC=CC=C43 |
Canonical SMILES |
CC1=CC=CC=C1N2C(=NNC2=S)C3=CSC4=CC=CC=C43 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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